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Compound of Interest

Compound Name: 2-Phthalimidoacetamide

CAS No.: 4935-96-0

Cat. No.: B1294648

Get Quote

A Core Scaffold in Medicinal Chemistry

Abstract
2-Phthalimidoacetamide, also known as 2-(1,3-dioxoisoindolin-2-yl)acetamide, is a chemical

compound that has garnered interest as a versatile building block in the synthesis of more

complex molecules, particularly in the field of medicinal chemistry. While not a widely known

compound in its own right, its structural motif, combining the phthalimide and acetamide

moieties, serves as a valuable scaffold for the development of novel therapeutic agents. This

technical guide provides a comprehensive overview of the discovery, synthesis, chemical

properties, and applications of 2-Phthalimidoacetamide, with a focus on its role as a key

intermediate in the generation of biologically active compounds.

Introduction: The Emergence of a Versatile
Synthetic Intermediate
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The history of 2-Phthalimidoacetamide is intrinsically linked to the development of synthetic

methodologies for the protection and functionalization of amines. The phthalimide group, a

robust and reliable protecting group for primary amines, has been a cornerstone of organic

synthesis since the late 19th century. Its utility was famously demonstrated in the Gabriel

synthesis, a method for preparing primary amines free from over-alkylation products.

The acetamide functional group is also a ubiquitous feature in numerous pharmaceuticals and

biologically active molecules, contributing to their solubility, stability, and ability to participate in

hydrogen bonding interactions. The conjunction of these two key functional groups in 2-
Phthalimidoacetamide creates a molecule with a unique set of properties, making it an

attractive starting material for the synthesis of a diverse range of derivatives.

While a singular "discovery" of 2-Phthalimidoacetamide is not prominently documented in the

historical chemical literature, its existence and utility can be inferred from the logical

progression of synthetic organic chemistry. The well-established reactivity of phthalimide and

the availability of 2-haloacetamides made their condensation a foreseeable and practical

synthetic step. The compound's significance has grown with the increasing demand for novel

molecular scaffolds in drug discovery, particularly in the search for new anticonvulsant and anti-

inflammatory agents.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 2-
Phthalimidoacetamide is essential for its effective use in synthesis and for predicting the

characteristics of its derivatives.

Property Value Source

CAS Number 4935-96-0 [1]

Molecular Formula C₁₀H₈N₂O₃ [1]

Molecular Weight 204.18 g/mol [1]

Appearance Solid (predicted)

SMILES
O=C(N)CN1C(=O)c2ccccc2C1

=O
[1]
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Note: Experimental data for properties such as melting point, boiling point, and solubility are

not widely available in public databases and would require experimental determination.

Synthesis of 2-Phthalimidoacetamide: A Mechanistic
Perspective
The most logical and widely applicable method for the synthesis of 2-Phthalimidoacetamide is

a modification of the Gabriel synthesis. This approach leverages the nucleophilicity of the

phthalimide anion to displace a halide from a 2-haloacetamide.

The Gabriel Amine Synthesis: A Foundational Reaction
The Gabriel synthesis is a classic method for the preparation of primary amines.[2] It involves

the deprotonation of phthalimide with a base, typically potassium hydroxide, to form the

potassium salt of phthalimide.[3] This salt then acts as a nucleophile in an SN2 reaction with an

alkyl halide.[2] The resulting N-alkylphthalimide can then be hydrolyzed, often with hydrazine,

to release the desired primary amine.[2] This method is advantageous as it prevents the over-

alkylation that can occur when ammonia is used as the nucleophile.[2]

Synthetic Protocol for 2-Phthalimidoacetamide
The synthesis of 2-Phthalimidoacetamide follows the principles of the Gabriel synthesis,

using a 2-haloacetamide as the electrophile.

Reaction Scheme:
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Step 1: Formation of Potassium Phthalimide

Step 2: Nucleophilic Substitution

Phthalimide Potassium Phthalimide+ KOH

KOH

H₂O

Potassium Phthalimide 2-Phthalimidoacetamide+ 2-Haloacetamide

2-Haloacetamide
(X = Cl, Br)

KX

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of 2-Phthalimidoacetamide.

Experimental Protocol:

Step 1: Preparation of Potassium Phthalimide:

In a round-bottom flask, dissolve phthalimide in a suitable solvent such as ethanol.

Add a stoichiometric amount of potassium hydroxide (KOH) dissolved in ethanol.[4]

The potassium phthalimide will precipitate out of the solution.

Isolate the potassium phthalimide by filtration and dry it thoroughly.

Step 2: Synthesis of 2-Phthalimidoacetamide:

Suspend the dried potassium phthalimide in a polar aprotic solvent like dimethylformamide

(DMF).
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Add a stoichiometric amount of a 2-haloacetamide, such as 2-chloroacetamide or 2-

bromoacetamide, to the suspension.

Heat the reaction mixture with stirring. The reaction progress can be monitored by thin-

layer chromatography (TLC).

Upon completion of the reaction, cool the mixture and pour it into cold water to precipitate

the crude product.

Collect the precipitate by filtration, wash it with water, and then recrystallize from a suitable

solvent (e.g., ethanol) to obtain pure 2-Phthalimidoacetamide.

Causality in Experimental Choices:

Choice of Base: Potassium hydroxide is a strong enough base to deprotonate the acidic N-H

of phthalimide (pKa ≈ 8.3), forming the highly nucleophilic phthalimide anion.[3]

Choice of Solvent: A polar aprotic solvent like DMF is chosen for the SN2 reaction because it

can solvate the potassium cation while not significantly solvating the phthalimide anion, thus

preserving its nucleophilicity.

Choice of Electrophile: 2-Chloroacetamide or 2-bromoacetamide are effective electrophiles

for this reaction. The carbon atom attached to the halogen is electron-deficient due to the

inductive effect of the halogen and the adjacent carbonyl group, making it susceptible to

nucleophilic attack.

Role in Medicinal Chemistry: A Scaffold for
Bioactive Molecules
The true significance of 2-Phthalimidoacetamide lies in its application as a scaffold for the

synthesis of more complex molecules with potential therapeutic activities. The phthalimide and

acetamide moieties can be further functionalized to create a library of derivatives for biological

screening.

Anticonvulsant Agents
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A notable application of the 2-Phthalimidoacetamide core is in the development of

anticonvulsant agents.[5] Research has shown that derivatives of 2-(1,3-dioxoisoindolin-2-yl)-

N-(4-oxo-2-substitutedthiazolidin-3-yl) acetamide exhibit anticonvulsant activity.[5] In these

compounds, the 2-Phthalimidoacetamide unit serves as a key structural element, with

modifications made to the acetamide nitrogen to introduce a thiazolidinone ring. This work

highlights the potential of the phthalimido-acetamide scaffold as a pharmacophore for CNS-

active drugs.

Anti-inflammatory and Immunomodulatory Agents
The phthalimide ring is a well-known pharmacophore in the design of anti-inflammatory and

immunomodulatory drugs, with thalidomide and its analogs being the most prominent

examples.[6] While direct evidence for the anti-inflammatory activity of 2-
Phthalimidoacetamide itself is limited, its structural similarity to these compounds suggests

that its derivatives could be explored for such properties. For instance, a green synthesis of N-

(1,3-dioxo-2-phenylisoindolin-4-yl)acetamide derivatives has been developed, and these

compounds have been evaluated for their activity against TNF-α, a key inflammatory cytokine.

[4]

Future Perspectives
The discovery and development of new synthetic methodologies and the continuous search for

novel drug candidates will likely expand the applications of 2-Phthalimidoacetamide. Its

straightforward synthesis and the presence of multiple reactive sites make it an ideal starting

point for combinatorial chemistry and the generation of diverse molecular libraries. Future

research may focus on:

Exploration of Novel Derivatives: The synthesis of new derivatives by modifying the

phthalimide ring or the acetamide group could lead to the discovery of compounds with

enhanced biological activities.

Elucidation of Structure-Activity Relationships (SAR): Systematic studies of the relationship

between the chemical structure of 2-Phthalimidoacetamide derivatives and their biological

activity will be crucial for the rational design of more potent and selective therapeutic agents.

Development of Greener Synthetic Routes: The development of more environmentally

friendly and efficient methods for the synthesis of 2-Phthalimidoacetamide and its
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derivatives is an ongoing area of interest.[4]

Conclusion
In conclusion, 2-Phthalimidoacetamide is a molecule of significant interest in the field of

synthetic and medicinal chemistry. While its own history is not extensively documented, its

rational design is a clear outcome of the foundational principles of organic synthesis. The

compound serves as a valuable and versatile scaffold for the construction of more complex

molecules with a wide range of potential therapeutic applications, particularly in the areas of

anticonvulsant and anti-inflammatory drug discovery. The continued exploration of the

chemistry and biology of 2-Phthalimidoacetamide and its derivatives holds promise for the

development of new and improved therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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